(2R,3S,4R,5R,6R)-5-amino-6-[(1R,2R,3S,4R,6S)-6-amino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxycyclohexyl]oxy-2-(aminomethyl)oxane-3,4-diol

• CAS RN: 91421-98-6
• Molecular Formula: C23H44N4O15
• Molecular Weight: 616.6 g/mol
• IUPAC Name: (2R,3S,4R,5R,6R)-5-amino-6-[(1R,2R,3S,4R,6S)-6-amino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxycyclohexyl]oxy-2-(aminomethyl)oxane-3,4-diol
• InChI: InChI=1S/C23H44N4O15/c24-2-7-13(32)15(34)10(26)21(37-7)40-18-5(25)1-6(30)12(31)20(18)42-23-17(36)19(9(4-29)39-23)41-22-11(27)16(35)14(33)8(3-28)38-22/h5-23,28-36H,1-4,24-27H2/t5-,6+,7+,8-,9+,10+,11+,12-,13+,14+,15+,16+,17+,18+,19+,20+,21+,22+,23-/m0/s1
• InChI Key: ZMRHISCREAEQQW-YDGLARFFSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1O)O)O[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O[C@@H]3[C@@H]([C@H]([C@@H]([C@@H](O3)CO)O)O)N)O)O[C@@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CN)O)O)N)N
• SMILES: C1C(C(C(C(C1O)O)OC2C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)N)O)OC4C(C(C(C(O4)CN)O)O)N)N
• synonyms: BMY-28162; BMY-28163; BMY-28164; BMY-28165; Bu-2659; inosamycin A; inosamycin B; inosamycin C; inosamycin D; inosamycins

Description

(2R,3S,4R,5R,6R)-5-amino-6-[(1R,2R,3S,4R,6S)-6-amino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxycyclohexyl]oxy-2-(aminomethyl)oxane-3,4-diol is a natural product found in Streptomyces hygroscopicus with data available.

Scientific Research Applications

Solubility in Ethanol-Water Solutions

A study by Gong, Wang, Zhang, & Qu (2012) explored the solubility of various saccharides, including compounds structurally related to the specified compound, in ethanol-water solutions. They found that the solubility of these saccharides in ethanol-water mixtures increased with temperature. This research is relevant for understanding the solubility behavior of complex saccharides in various solvents.

Synthesis of Novel Compounds

Hřebabecký, Masojídková, Dračínský, & Holý (2006) conducted research on the synthesis of novel compounds that include structural elements similar to the specified compound (Hřebabecký et al., 2006). They explored various chemical reactions and processes for creating complex molecules, which is crucial for the development of new pharmaceuticals and materials.

Solubility of Related Compounds

Zhang, Gong, Wang, & Qu (2012) studied the solubility of several compounds, including ones structurally similar to the specified compound, in ethanol-water solutions (Zhang et al., 2012). They focused on substances contained in traditional Chinese medicine, providing insight into the solubility of natural compounds in mixed solvents, which is important for drug formulation and natural product extraction.

Reductive Ring Opening and Synthesis

Cossy, Ranaivosata, Bellosta, Ancerewicz, Ferritto, & Vogel (1995) explored the reductive ring opening of specific compounds and their synthesis (Cossy et al., 1995). This research is significant for understanding the chemical transformations and potential applications of bicyclic compounds in synthesis.

Asymmetric Synthesis of Polyketide Spiroketals

Meilert, Pettit, & Vogel (2004) conducted a study on the non-iterative asymmetric synthesis of C15 polyketide spiroketals, which are structurally related to the specified compound (Meilert et al., 2004). Their research provides insights into the synthesis of complex natural products, which has implications in pharmaceutical chemistry and material science.